![molecular formula C15H16FNO4 B7579735 2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid](/img/structure/B7579735.png)
2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid
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Overview
Description
2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid, also known as FMISO, is a radiopharmaceutical compound that is used in positron emission tomography (PET) imaging. FMISO has been found to be useful in identifying hypoxic regions in tumors, which can help in the diagnosis and treatment of cancer.
Mechanism of Action
2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid is taken up by cells in a similar manner to glucose. However, in hypoxic regions, the metabolism of this compound is slowed down, resulting in the accumulation of the compound in these areas. The accumulation of this compound in hypoxic regions can be detected using PET imaging, which allows for the identification of these regions in tumors.
Biochemical and Physiological Effects:
This compound has been found to be safe and well-tolerated in humans. However, it is important to note that this compound is a radioactive compound and should only be used under the supervision of a qualified medical professional. The biochemical and physiological effects of this compound are related to its ability to identify hypoxic regions in tumors, which can help in the diagnosis and treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid is its ability to identify hypoxic regions in tumors, which can help in the diagnosis and treatment of cancer. However, there are also some limitations to the use of this compound in lab experiments. For example, the synthesis of this compound is a complex process that requires specialized equipment and expertise. Additionally, this compound is a radioactive compound and requires careful handling and disposal.
Future Directions
There are many potential future directions for the use of 2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid in research and clinical applications. For example, this compound could be used to develop new therapies for cancer that target hypoxic regions in tumors. Additionally, this compound could be used in combination with other imaging techniques to provide a more comprehensive picture of the tumor microenvironment. Finally, this compound could be used to study the role of hypoxia in other diseases, such as heart disease and stroke.
Conclusion:
In conclusion, this compound is a radiopharmaceutical compound that is used in PET imaging to identify hypoxic regions in tumors. The synthesis of this compound is a complex process that requires specialized equipment and expertise. This compound has many potential applications in research and clinical settings, including the development of new therapies for cancer and the study of hypoxia in other diseases. However, it is important to note that this compound is a radioactive compound and should only be used under the supervision of a qualified medical professional.
Synthesis Methods
The synthesis of 2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid involves the reaction of 2-morpholinoacetic acid with 2-fluoropropiophenone in the presence of a base, followed by the addition of acetic anhydride. The resulting product is then purified using column chromatography. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid is used in PET imaging to identify hypoxic regions in tumors. Hypoxia is a condition in which there is a lack of oxygen in the tissue, which can lead to resistance to radiation therapy and chemotherapy. By identifying hypoxic regions in tumors, doctors can tailor treatment plans to target these regions more effectively. This compound has also been used in research to study the mechanism of hypoxia in tumors and to develop new therapies for cancer.
properties
IUPAC Name |
2-[4-[(E)-3-(2-fluorophenyl)prop-2-enoyl]morpholin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO4/c16-13-4-2-1-3-11(13)5-6-14(18)17-7-8-21-12(10-17)9-15(19)20/h1-6,12H,7-10H2,(H,19,20)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAISURVJVHYDFH-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)C=CC2=CC=CC=C2F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC(CN1C(=O)/C=C/C2=CC=CC=C2F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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